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Compound of Interest

Compound Name:
Dimethyl [1,1'-biphenyl]-2,4'-

dicarboxylate

Cat. No.: B1345563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structures of biphenyl

dicarboxylate isomers. Biphenyl dicarboxylates are a class of organic compounds with

significant applications in materials science, particularly in the formation of metal-organic

frameworks (MOFs), and as intermediates in the synthesis of pharmaceuticals.[1][2][3] The

isomeric substitution of the carboxylate groups on the biphenyl backbone profoundly influences

the molecular conformation, crystal packing, and ultimately, the physicochemical properties of

the resulting materials.

Introduction to Biphenyl Dicarboxylate Isomers
Biphenyl, a simple aromatic hydrocarbon, consists of two phenyl rings linked by a single C-C

bond.[4] Substitution of two hydrogen atoms with carboxylic acid groups gives rise to several

positional isomers, with the 2,2'-, 3,3'-, and 4,4'- isomers being of particular interest due to their

distinct molecular symmetries and coordination capabilities. The rotational freedom around the

central C-C bond allows for a range of dihedral angles between the phenyl rings, which, in

conjunction with the hydrogen bonding motifs of the carboxylic acid groups, dictates the

supramolecular architecture in the solid state.
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The determination of the crystal structures of biphenyl dicarboxylate isomers is primarily

achieved through single-crystal X-ray diffraction.[5][6] The general experimental workflow

involves synthesis and purification of the compound, followed by the growth of high-quality

single crystals, and finally, data collection and structure solution using a diffractometer.

Synthesis and Crystallization
Synthesis: Biphenyl dicarboxylates can be synthesized through various organic reactions. A

common method for the synthesis of biphenyl-4,4'-dicarboxylic acid is the Suzuki coupling

reaction, which involves the palladium-catalyzed cross-coupling of an aryl halide with an

arylboronic acid.[1] Other methods include the oxidation of the corresponding dialkylbiphenyls.

[7] For instance, 4,4'-diisopropylbiphenyl can be oxidized using molecular oxygen in the

presence of a cobalt and/or manganese catalyst to yield biphenyl-4,4'-dicarboxylic acid.[7]

Single Crystal Growth: The growth of single crystals suitable for X-ray diffraction is a critical

step.[6] Several techniques can be employed:

Slow Evaporation: A saturated or nearly saturated solution of the compound is prepared in a

suitable solvent. The solution is filtered to remove any particulate matter and left undisturbed

in a vessel that is loosely covered, allowing for the slow evaporation of the solvent.[8] This

method is effective when the compound is moderately soluble in the chosen solvent.

Cooling: A saturated solution of the compound is prepared at an elevated temperature and

then allowed to cool slowly to room temperature or below.[8] This decrease in temperature

reduces the solubility of the compound, leading to crystallization.

Vapor Diffusion: This technique involves dissolving the compound in a solvent in which it is

soluble and placing this solution in a larger, sealed container that also contains a more

volatile "anti-solvent" in which the compound is insoluble.[8] The slow diffusion of the anti-

solvent vapor into the solution of the compound induces crystallization.[8]

Hydrothermal Synthesis: For certain compounds, particularly in the formation of coordination

polymers or metal-organic frameworks, crystals are grown under hydrothermal conditions

where the reactants are heated in an aqueous solution in a sealed vessel.[9]

The choice of solvent is crucial for obtaining high-quality crystals. For example, single crystals

of biphenyl-4,4'-dicarboxylic acid N,N-dimethylformamide monosolivate have been obtained by
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recrystallization from N,N-dimethylformamide (DMF).[1][10]

X-ray Diffraction Data Collection and Structure
Refinement
Once suitable single crystals are obtained, they are mounted on a goniometer head of a single-

crystal X-ray diffractometer. The crystal is then exposed to a monochromatic X-ray beam, and

the resulting diffraction pattern is collected by a detector.[6] The collected data, consisting of

the intensities and positions of the diffracted beams, are then processed. The crystal structure

is solved using direct methods or Patterson methods and subsequently refined using full-matrix

least-squares on F². This refinement process adjusts the atomic positions, displacement

parameters, and other structural parameters to achieve the best possible fit between the

calculated and observed diffraction data.

Crystal Structure Data of Biphenyl Dicarboxylate
Isomers
The following tables summarize the crystallographic data for various biphenyl dicarboxylate

isomers and their derivatives.

Biphenyl-2,2'-dicarboxylic Acid (Diphenic Acid)
Biphenyl-2,2'-dicarboxylic acid, also known as diphenic acid, exhibits interesting conformational

properties due to the steric hindrance between the ortho-substituted carboxyl groups.[11][12]

[13] The crystal structure reveals two independent molecules in the asymmetric unit, both

adopting an anti conformation with respect to the carboxylic acid groups.[14]
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Compound
Biphenyl-2,2'-dicarboxylic acid-2-methyl

ester[15]

Chemical Formula C₁₅H₁₂O₄

Crystal System Monoclinic

Space Group P2₁/n

a (Å) 12.377(5)

b (Å) 8.082(3)

c (Å) 14.048(6)

α (°) 90

β (°) 114.410(6)

γ (°) 90

V (Å³) 1280.4(9)

Z 2

Biphenyl-3,3'-dicarboxylic Acid
In biphenyl-3,3'-dicarboxylic acid, the carboxylic acid groups are located at the meta positions.

The crystal structure is characterized by intermolecular O-H···O hydrogen bonds that link the

molecules into one-dimensional zigzag chains.[9] These chains are further connected into two-

dimensional supramolecular layers by weak π–π stacking interactions.[9]
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Compound Biphenyl-3,3'-dicarboxylic acid[9]

Chemical Formula C₁₄H₁₀O₄[9][16]

Crystal System Monoclinic

Space Group C2/c

a (Å) 6.6123(9)

b (Å) 3.7648(8)

c (Å) 22.554(3)

α (°) 90

β (°) 93.14(2)

γ (°) 90

V (Å³) 560.61(15)

Z 2

T (K) 296

Radiation Mo Kα

μ (mm⁻¹) 0.11

Biphenyl-4,4'-dicarboxylic Acid and its Derivatives
Biphenyl-4,4'-dicarboxylic acid is a linear and rigid molecule that is widely used as a linker in

the construction of metal-organic frameworks (MOFs).[1] Its crystal structure often involves

extensive hydrogen bonding networks.
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Compound

Biphenyl-4,4'-dicarboxylic

acid N,N-dimethylformamide

monosolvate[10]

Dimethyl biphenyl-4,4'-

dicarboxylate[17]

Chemical Formula C₁₄H₁₀O₄·2C₃H₇NO C₁₆H₁₄O₄

Crystal System Triclinic Orthorhombic

Space Group P-1 Pbca

a (Å) 7.666(7) 7.1358(9)

b (Å) 7.774(7) 5.9752(8)

c (Å) 9.099(8) 29.709(4)

α (°) 88.549(10) 90

β (°) 73.596(10) 90

γ (°) 65.208(7) 90

V (Å³) 469.6(7) 1266.7(3)

Z 1 4

T (K) 150 100

Radiation Mo Kα Mo Kα

μ (mm⁻¹) 0.10 0.10

Visualizations
Isomeric Relationship of Biphenyl Dicarboxylic Acids
The following diagram illustrates the structural relationship between the 2,2'-, 3,3'-, and 4,4'-

biphenyl dicarboxylic acid isomers.
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Caption: Positional isomers of biphenyl dicarboxylic acid.

General Experimental Workflow for Crystal Structure
Determination
This diagram outlines the typical workflow from compound synthesis to crystal structure

determination.
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Caption: Experimental workflow for crystal structure analysis.

Supramolecular Assembly in 3,3'-Biphenyl Dicarboxylic
Acid
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The following diagram illustrates the formation of supramolecular structures in the crystal of

3,3'-biphenyl dicarboxylic acid.
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Caption: Hierarchical assembly in 3,3'-biphenyl dicarboxylic acid crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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